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Compound of Interest

Compound Name: 4-Hydrazinylpyridine hydrochloride

Cat. No.: B3426513

This guide offers an in-depth exploration of 4-Hydrazinylpyridine hydrochloride, a pivotal
heterocyclic building block for researchers, chemists, and professionals in drug development.
Moving beyond a simple data sheet, this document elucidates the causality behind its chemical
behavior, provides field-proven experimental insights, and grounds its claims in authoritative
sources.

Introduction and Strategic Importance

4-Hydrazinylpyridine hydrochloride is a salt of the organic compound 4-hydrazinopyridine. It
serves as a highly versatile and reactive intermediate in organic synthesis, particularly in the
construction of complex heterocyclic scaffolds. The presence of a nucleophilic hydrazine
moiety on an electron-deficient pyridine ring imparts a unique reactivity profile, making it a
valuable precursor for a wide range of pharmaceutical agents and research chemicals. Its
strategic importance lies in its ability to participate in cyclization and condensation reactions,
enabling the efficient synthesis of novel molecular architectures with potential biological activity.

Physicochemical and Structural Characteristics

The hydrochloride salt form enhances the stability and handling characteristics of the parent
compound, 4-hydrazinopyridine, which is a key consideration for its practical application in a
laboratory setting.[1]
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Chemical Structure

Caption: Chemical structure of 4-Hydrazinylpyridine hydrochloride.

Core Physicochemical Data

A summary of the essential physicochemical properties is presented below for quick reference.
These values are compiled from various chemical suppliers and databases and represent
typical specifications for this reagent.

Property Value Source(s)
Molecular Formula CsHsCINs [1][2]
Molecular Weight 145.59 g/mol [1112]

CAS Number 20815-52-5; 52834-40-9 [1]
Appearance Solid (crystalline powder)

Melting Point 238 - 250 °C [3]
Solubility Soluble in water. [4]
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Synthesis and Mechanistic Considerations

The most prevalent and industrially viable synthesis of 4-hydrazinopyridine involves a
nucleophilic aromatic substitution reaction. This pathway is favored due to the availability of
starting materials and the straightforward nature of the reaction.

Core Synthesis Pathway: Nucleophilic Aromatic
Substitution

The synthesis is typically achieved by reacting a 4-halopyridine hydrochloride, such as 4-
chloropyridine hydrochloride, with an excess of hydrazine hydrate.[5] The electron-withdrawing
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nature of the protonated pyridine ring nitrogen activates the C4 position, making it susceptible
to nucleophilic attack by hydrazine.
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Caption: Generalized workflow for the synthesis of 4-Hydrazinylpyridine HCI.

Detailed Experimental Protocol

This protocol is a representative example and should be adapted and optimized based on
laboratory conditions and scale.

o Reagent Preparation: In a three-neck round-bottom flask equipped with a reflux condenser,
magnetic stirrer, and nitrogen inlet, charge 4-chloropyridine hydrochloride (1.0 eq).

o Reaction Initiation: Add hydrazine hydrate (e.g., 80% solution in water, ~5-10 eq) to the flask.
The use of excess hydrazine drives the reaction to completion.[6]

o Heating and Reflux: The reaction mixture is typically heated in a suitable solvent (e.g.,
ethanol, water) to reflux for several hours. The progress can be monitored by Thin Layer
Chromatography (TLC).

e Reaction Quench & Isolation: Upon completion, the reaction is cooled to room temperature
and then quenched by pouring it into ice-water.[5] This step precipitates the product and
neutralizes any remaining reactive species.

e Solvent Removal: The solvent is removed under reduced pressure (co-evaporation with
toluene can aid in removing residual water).[5]

 Purification: The resulting crude solid is purified. Recrystallization from a suitable solvent
system (e.g., ethanol/water) is a common method to obtain the final product with high purity.
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Chemical Reactivity and Synthetic Utility

The synthetic utility of 4-hydrazinylpyridine hydrochloride stems from the high nucleophilicity
of the terminal amino group of the hydrazine moiety. This group readily reacts with
electrophiles, most notably carbonyl compounds, to form a variety of important heterocyclic
structures.

Key Reaction: Hydrazone Formation

The reaction with aldehydes and ketones to form hydrazones is a cornerstone of its chemistry.
This condensation reaction is typically acid-catalyzed and proceeds via a nucleophilic addition-
elimination mechanism. The resulting hydrazones are stable intermediates that can be further

elaborated or can themselves be target molecules with biological activity.

Caption: Reaction of 4-Hydrazinylpyridine with a carbonyl to form a hydrazone.

This reactivity is fundamental to its application in constructing more complex ring systems. For
example, reaction with 1,3-dicarbonyl compounds leads to the formation of pyrazoles, a
common scaffold in medicinal chemistry. Its use has been specifically noted in the synthesis of
pyrazolo[4,5-c]quinolin-4-ones, which have been studied for their benzodiazepine binding
activity.[7]

Safety, Handling, and Storage

As a responsible scientist, adherence to strict safety protocols is non-negotiable. 4-
Hydrazinylpyridine hydrochloride is a hazardous substance that requires careful handling.

GHS Hazard Identification

The compound is classified with several hazards according to the Globally Harmonized System
(GHS).[1]

e H302: Harmful if swallowed.[1]
e H315: Causes skin irritation.[1]

o H318: Causes serious eye damage.[1]
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e H335: May cause respiratory irritation.[1]

Handling and Personal Protective Equipment (PPE)

» Engineering Controls: Always handle this chemical within a certified chemical fume hood to
avoid inhalation of dust.[8][9]

e Personal Protective Equipment: Wear appropriate PPE, including a lab coat, chemical-
resistant gloves (e.g., nitrile), and safety goggles or a face shield.[8][10]

» Hygiene: Avoid contact with skin and eyes. Wash hands thoroughly after handling. Do not
eat, drink, or smoke in the laboratory.[10][11]

Storage and Incompatibilities

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[3][8] For long-term stability, storage under an inert gas like nitrogen or argon at 2-8°C
is recommended.[3]

e Incompatible Materials: Keep away from strong oxidizing agents, acids, and bases.[9][10]

Conclusion

4-Hydrazinylpyridine hydrochloride is more than a mere catalog chemical; it is a potent
synthetic tool that unlocks pathways to novel and complex molecular entities. A thorough
understanding of its properties, from its synthesis and reactivity to its safe handling, is essential
for leveraging its full potential in research and development. The protocols and data presented
herein provide a solid foundation for its effective and safe application in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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